Methyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate
Overview
Description
“Methyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate” is also known as “Methyl 4-Hydroxybenzoate-2,3,5,6-d4” or “Methylparaben-d4”. It is used as a preservative in foods, beverages, and cosmetics . It is a 4-hydroxybenzoate ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with methanol .
Molecular Structure Analysis
The molecular formula of “Methyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate” is C8H8O3. The molecular weight is 156.173. The exact molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
“Methyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate” has a melting point of 123-125°C. It is slightly soluble in DMSO and Methanol when heated. It is a solid substance with a color ranging from white to pale yellow .Scientific Research Applications
Preservative in Foods, Beverages, and Cosmetics
“Methyl Paraben-d4” is widely used as a preservative in foods, beverages, and cosmetics . It is known for its antimicrobial properties, making it an effective preservative against fungi and bacteria .
Research Tool in Analytical Techniques
The evolution of analytical techniques has allowed the detection of “Methyl Paraben-d4” in different sources at µg/L and ng/L . It has been found in water sources, air, soil, and even in human tissues .
Indicator of Environmental Contamination
“Methyl Paraben-d4” is often used as an indicator of environmental contamination. Its presence in ecosystems is mainly related to wastewater discharges .
Study of Endocrine Disruption
“Methyl Paraben-d4” is used in scientific research to study endocrine disruption. It is proven that parabens can act as endocrine disruptors .
Research on Neurological Effects
Studies have shown that parabens, including “Methyl Paraben-d4”, can affect the normal functioning of the central nervous system .
Degradation Studies
“Methyl Paraben-d4” is used in studies focusing on the degradation of parabens in aqueous solutions. Various methods for the removal of these recalcitrant compounds have been developed .
Sensor Development
“Methyl Paraben-d4” has been used in the development of new sensors. For example, an electrode made of a cellulose derivative has been used to detect "Methyl Paraben-d4" .
Safety And Hazards
“Methyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate” should not be released into the environment . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Personal protective equipment is required when handling this compound, and contact with skin, eyes, or clothing should be avoided .
properties
IUPAC Name |
methyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5,9H,1H3/i2D,3D,4D,5D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXCFILQKKLGQFO-QFFDRWTDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C(=O)OC)[2H])[2H])O)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20858080 |
Source
|
| Record name | Methyl 4-hydroxy(~2~H_4_)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20858080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl Paraben-d4 | |
CAS RN |
362049-51-2 |
Source
|
| Record name | Methyl 4-hydroxy(~2~H_4_)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20858080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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